Cas no 18717-72-1 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)-)

• Product Name: 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)-
• CAS No: 18717-72-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 181491
• PubChem ID: 644007
• Update Time: 2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)-
• NORCOCAINE
• Norcocaine Hydrochloride
• NORCOCAINE HYDROCHLORIDE SALT
• 4-O-methyl 3-O-phenyl 8-azabicyclo[3.2.1]octane-3,4-dicarboxylate
• (-)-norcocain
• NORCOCAINE:HCL
• N-Demethylcocain
• ester,benzoate(ester)
• norcocaine--dea schedule ii item
• (-)-Norcocaine Hydrochloride Salt
• N-Demethylcocaine Hydrochloride Salt
• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid,3-(benzoyloxy)-,methyl ester,(1R,2R,3S,5S)-
• 1alphaH,5alphaH-Nortropane-2beta-carboxylic acid, 3beta-hydroxy-, methyl ester, benzoate (ester) (8CI)
• UNII-3SL7BR2M1E
• Norcocaine (hydrochloride)
• 8-AZABICYCLO(3.2.1)OCTANE-2-CARBOXYLIC ACID, 3-(BENZOYLOXY)-, METHYL ESTER, (1R,2R,3S,5S)-
• 1-alpha-H,5-alpha-H-Nortropane-2-beta-carboxylic acid, 3-beta-hydroxy-, methyl ester, benzoate (ester)
• 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)- (9CI)
• DTXSID80912319
• 18717-72-1
• Q7050488
• methyl (1R,2R,3S,5S)-3-benzoyloxy-8-azabicyclo[3.2.1]octane-2-carboxylate
• SCHEMBL328855
• (-)-Norcocaine
• NS00001162
• 3SL7BR2M1E
• CHEBI:178585
• METHYL (1R,2R,3S,5S)-3-(BENZOYLOXY)-8-AZABICYCLO(3.2.1)OCTANE-2-CARBOXYLATE
• 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-, methyl ester, [1R-(exo,exo)]-
• N-Demethylcocaine
• AYDBLCSLKNTEJL-RFQIPJPRSA-N
• NORCOCAINE,1.0MG/MLINACETONITRILE

• Inchi： 1S/C16H19NO4/c1-20-16(19)14-12-8-7-11(17-12)9-13(14)21-15(18)10-5-3-2-4-6-10/h2-6,11-14,17H,7-9H2,1H3/t11-,12+,13-,14+/m0/s1
• InChI Key： AYDBLCSLKNTEJL-RFQIPJPRSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC)N2

Computed Properties

• Exact Mass: 289.13100
• Monoisotopic Mass: 289.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6
• XLogP3: 1.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.24
• Melting Point: 77-82°C
• Boiling Point: 402.2 °C at 760 mmHg
• Flash Point: 197.1 °C
• PSA: 64.63000
• LogP: 1.85430

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-, methyl ester, (1R,2R,3S,5S)- Security Information

• Hazard Category Code： 60-26/27/28-43
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters